![molecular formula C7H5BrN2O B1519117 6-Bromo-5-methyloxazolo[5,4-b]pyridine CAS No. 1023817-93-7](/img/structure/B1519117.png)
6-Bromo-5-methyloxazolo[5,4-b]pyridine
Overview
Description
6-Bromo-5-methyloxazolo[5,4-b]pyridine is a heterocyclic compound with a molecular weight of 213.03 .
Molecular Structure Analysis
The molecular structure of 6-Bromo-5-methyloxazolo[5,4-b]pyridine is represented by the InChI code1S/C7H5BrN2O/c1-4-5(8)2-6-7(10-4)11-3-9-6/h2-3H,1H3 . Physical And Chemical Properties Analysis
6-Bromo-5-methyloxazolo[5,4-b]pyridine is a solid substance with a molecular weight of 213.03 .Scientific Research Applications
Parkinsonism and Chemical Synthesis
A study highlighted the effects of certain synthesized chemicals on neurological conditions. Specifically, it mentioned how a product of meperidine-analog synthesis led to marked parkinsonism in humans. This points to the relevance of chemical synthesis and its potential neurological impacts, although it doesn't mention 6-Bromo-5-methyloxazolo[5,4-b]pyridine directly (Langston et al., 1983).
Platelet-Derived Growth Factor Antagonism
Research into trapidil (triazolopyrimidine), which is a platelet-derived growth factor antagonist, sheds light on the biochemical mechanisms and therapeutic applications of certain compounds. The study explored its role in preventing restenosis after percutaneous transluminal coronary angioplasty, indicating the broad potential of such compounds in medical treatments (Okamoto et al., 1992).
Metabolic Studies of Analog Compounds
Allopurinol, a compound structurally different but conceptually related to 6-Bromo-5-methyloxazolo[5,4-b]pyridine, was studied for its metabolic properties and therapeutic effects in controlling hyperuricemias. Understanding the metabolism of such compounds can provide insights into their efficacy and potential applications (Elion et al., 1966).
Mechanism of Action
properties
IUPAC Name |
6-bromo-5-methyl-[1,3]oxazolo[5,4-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c1-4-5(8)2-6-7(10-4)11-3-9-6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEWVCWCXAKFSDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C2C(=N1)OC=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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